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Compound of Interest

Compound Name: 4-Amino-2-methylbenzamide

CAS No.: 52771-13-8

Cat. No.: B1289992

Get Quote

Executive Safety Snapshot
Stop and Read: 4-Amino-2-methylbenzamide is a primary aromatic amine. While often used

as an intermediate in kinase inhibitor synthesis, it poses specific acute toxicity and irritation

risks. Improper disposal can lead to environmental contamination and dangerous chemical

incompatibilities (specifically with oxidizers).

Critical PPE Requirements
Protection Type Specification Reason for Selection

Hand Protection
Nitrile Gloves (Double gloving

recommended)

Prevents dermal absorption

common with aromatic amines.

Eye Protection Chemical Safety Goggles
Protects against dust irritation

(H319).

Respiratory N95 Mask or Fume Hood
Mandatory for solid handling to

prevent inhalation (H335).

Body Lab Coat & Closed-toe Shoes Standard barrier protection.
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Chemical Profile & Hazard Identification
Understanding the specific isomer is critical for accurate waste coding. Do not confuse this with

its isomer 4-amino-N-methylbenzamide.

Property Data

Chemical Name 4-Amino-2-methylbenzamide

CAS Number 52771-13-8

Molecular Formula C₈H₁₀N₂O

Physical State Solid (Crystalline powder)

Solubility Low in water; soluble in DMSO, Methanol

GHS Hazards

H302 (Harmful if swallowed), H315 (Skin

Irritation), H319 (Eye Irritation), H335

(Respiratory Irritation)

Reactivity
Incompatible with strong oxidizers and acids.[1]

[2]

Waste Segregation & Compatibility Logic
The Scientific Rationale: Aromatic amines like 4-Amino-2-methylbenzamide are basic.

Segregation is not just a bureaucratic rule; it prevents exothermic acid-base reactions and

potentially explosive nitration reactions if mixed with strong oxidizing acids (e.g., Nitric Acid).

Segregation Rules
NO Oxidizers: Never mix with nitrates, perchlorates, or peroxides.

NO Strong Acids: Keep separate from concentrated sulfuric or nitric acid waste streams to

avoid heat generation and fume release.

Halogenated vs. Non-Halogenated: This compound contains no halogens (F, Cl, Br, I). It

should be classified as Non-Halogenated Organic Waste unless mixed with halogenated

solvents (e.g., Dichloromethane).
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Visualization: Waste Stream Decision Tree
The following diagram illustrates the logical flow for categorizing waste containing 4-Amino-2-
methylbenzamide.

Waste Material Containing
4-Amino-2-methylbenzamide

What is the Physical State?

Solid / Powder Liquid / Solution

Contaminated Debris
(Gloves, Paper)

Is it Pure Chemical? Solvent Type?

Container D:
Solid Hazardous Debris

(Double Bagged)

Container A:
Solid Hazardous Waste

(Non-Halogenated)

Yes No (absorbed on spill pads)

Container B:
Halogenated Solvent Waste
(If DCM/Chloroform used)

Contains Halogens

Container C:
Non-Halogenated Solvent Waste

(MeOH/DMSO mixtures)

No Halogens

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating 4-Amino-2-methylbenzamide waste streams to

ensure regulatory compliance and safety.

Detailed Disposal Protocol
Step 1: Container Selection[3]

Solids: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a glass amber jar. Avoid

metal containers if the waste is acidic (though this compound is basic, standardizing on

HDPE/Glass is safer).

Liquids: Use an HDPE carboy or safety can compatible with the solvent carrier.

Step 2: Preparation & Transfer
Work in a Hood: Always perform waste transfer inside a certified chemical fume hood to

capture dust and vapors.

Dust Control: If disposing of pure powder, dampen slightly with a compatible solvent (like

ethanol) if dust generation is excessive, or use a powder funnel to minimize airborne

particles.

Triple Rinse: If disposing of an empty original container, triple rinse it with a solvent capable

of dissolving the residue (e.g., Methanol or DMSO). Collect the rinsate into the Liquid Waste

container. The empty container can then be defaced and discarded as regular trash (verify

local regulations).

Step 3: Labeling (Critical for Vendor Handover)
Your waste label must be explicit. Vague labels like "Chemical Waste" are a safety violation.

Constituents: List "4-Amino-2-methylbenzamide" explicitly.

Percentages: Estimate concentration (e.g., "1% in Methanol" or "95% Solid").

Hazard Checkboxes: Check "Toxic" and "Irritant".

Step 4: Storage Pending Pickup
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Store in a Satellite Accumulation Area (SAA).

Ensure the container is closed at all times except when adding waste.

Secondary Containment: Place the waste container inside a plastic tray to catch potential

leaks.

Emergency Spill Response
In the event of a spill, immediate action is required to prevent exposure and migration.

Workflow for Spill Management:

1. Assess Volume & Hazard
(Is it safe to clean?)

2. Don PPE
(Goggles, Nitrile Gloves, Lab Coat)

3. Containment
(Circle spill with absorbent socks)

4. Cleanup
(Scoop solids / Absorb liquids)

5. Decontaminate
(Wash surface with soap/water)

6. Dispose
(All materials into Haz Waste)

Click to download full resolution via product page

Figure 2: Operational workflow for managing accidental spills of 4-Amino-2-
methylbenzamide.

Solid Spill: Do not dry sweep if fine dust is present. Use a wet wipe or damp paper towel to

pick up the powder to avoid inhalation.

Liquid Spill: Use an inert absorbent (vermiculite or spill pads). Do NOT use sawdust if the

solvent is an oxidizer (unlikely here, but good practice).

Decontamination: Wash the area with water and a mild detergent. Collect this wash water as

hazardous waste if significantly contaminated.

References
PubChem. (2023).[1] Compound Summary: 4-Amino-2-methylbenzamide (CAS 52771-13-

8).[3][4][5][6][7][8][9] National Library of Medicine. [Link]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1289992/docs?utm_src=pdf-body-img#definitive-disposal-guide-4-amino-2-methylbenzamide
https://www.benchchem.com/product/b1289992/docs?utm_src=pdf-body#definitive-disposal-guide-4-amino-2-methylbenzamide
https://www.benchchem.com/product/b1289992/docs?utm_src=pdf-body#definitive-disposal-guide-4-amino-2-methylbenzamide
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-4-methylbenzamide
https://www.benchchem.com/product/b1289992/docs?utm_src=pdf-body#definitive-disposal-guide-4-amino-2-methylbenzamide
https://m.chem960.com/lang_zh_tw/cas_52771138/
https://www.fishersci.com/shop/products/4-amino-2-methylbenzamide-1g/502172246
https://www.bldpharm.com/products/52771-13-8.html
https://www.calpaclab.com/4-amino-2-methylbenzamide-98-purity-c8h10n2o-1-gram/aab-aa00dn66-1g
https://www.echemi.com/sds/benzamide-4-amino-2-methyl-9ci-pd180713135280.html
https://venkatasailifesciences.com/4-amino-2-methylbenzamide
https://static.cymitquimica.com/products/10/pdf/sds-F670180.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/52771-13-8
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1289992?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


European Chemicals Agency (ECHA). (2023).[1] C&L Inventory: 4-Amino-2-
methylbenzamide.[8][9][Link]

U.S. Environmental Protection Agency (EPA). (2023). Resource Conservation and Recovery

Act (RCRA) Orientation Manual.[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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